Cas no 385383-50-6 (3-3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid)
3-3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid
-
Experimental Properties
- Melting Point: 205-207°C
3-3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M026470-250mg |
3-[3-Methoxy-4-(2-propynyloxy)phenyl]acrylic Acid |
385383-50-6 | 250mg |
$ 375.00 | 2022-06-02 | ||
| TRC | M026470-500mg |
3-[3-Methoxy-4-(2-propynyloxy)phenyl]acrylic Acid |
385383-50-6 | 500mg |
$ 620.00 | 2022-06-02 | ||
| eNovation Chemicals LLC | Y1261930-100mg |
(2E)-3-[3-methoxy-4-(prop-2-yn-1-yloxy)phenyl]prop-2-enoic acid |
385383-50-6 | 98% | 100mg |
$185 | 2024-06-06 | |
| Key Organics Ltd | 10R-0813-1MG |
(E)-3-[3-methoxy-4-(2-propynyloxy)phenyl]-2- propenoic acid |
385383-50-6 | >95% | 1mg |
£28.00 | 2025-02-08 | |
| Key Organics Ltd | 10R-0813-5MG |
(E)-3-[3-methoxy-4-(2-propynyloxy)phenyl]-2- propenoic acid |
385383-50-6 | >95% | 5mg |
£35.00 | 2025-02-08 | |
| Key Organics Ltd | 10R-0813-10MG |
(E)-3-[3-methoxy-4-(2-propynyloxy)phenyl]-2- propenoic acid |
385383-50-6 | >95% | 10mg |
£48.00 | 2025-02-08 | |
| Key Organics Ltd | 10R-0813-0.5G |
(E)-3-[3-methoxy-4-(2-propynyloxy)phenyl]-2- propenoic acid |
385383-50-6 | >95% | 0.5g |
£75.00 | 2025-02-08 | |
| Key Organics Ltd | 10R-0813-1G |
(E)-3-[3-methoxy-4-(2-propynyloxy)phenyl]-2- propenoic acid |
385383-50-6 | >95% | 1g |
£120.00 | 2025-02-08 | |
| Key Organics Ltd | 10R-0813-5G |
(E)-3-[3-methoxy-4-(2-propynyloxy)phenyl]-2- propenoic acid |
385383-50-6 | >95% | 5g |
£360.00 | 2025-02-08 | |
| Key Organics Ltd | 10R-0813-10G |
(E)-3-[3-methoxy-4-(2-propynyloxy)phenyl]-2- propenoic acid |
385383-50-6 | >95% | 10g |
£684.00 | 2025-02-08 |
3-3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 3-3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid
Comprehensive Overview of 3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid (CAS No. 385383-50-6)
3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid (CAS No. 385383-50-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic biology. This compound, characterized by its unique methoxy and propynyloxy functional groups, exhibits versatile applications, particularly in the development of pharmaceutical intermediates and bioactive molecules. Its molecular structure, which includes a phenylacrylic acid backbone, makes it a valuable building block for designing novel therapeutic agents and functional materials.
One of the most intriguing aspects of 3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid is its potential role in drug discovery. Researchers have explored its utility as a precursor for synthesizing compounds with anti-inflammatory, antioxidant, and antimicrobial properties. The presence of the propynyloxy group, in particular, enhances its reactivity, enabling the creation of derivatives with tailored biological activities. This aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems, which are currently hot topics in the pharmaceutical industry.
In addition to its pharmaceutical applications, 3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid has shown promise in material science. Its conjugated double-bond system and aromatic ring structure make it a candidate for developing organic semiconductors and photovoltaic materials. With the increasing focus on sustainable energy solutions and green chemistry, this compound could play a pivotal role in advancing next-generation technologies such as organic light-emitting diodes (OLEDs) and flexible electronics.
The synthesis of 3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid typically involves multi-step organic reactions, including etherification and esterification, followed by hydrolysis. These processes require precise control over reaction conditions to ensure high yield and purity. Given the compound's sensitivity to light and temperature, proper storage and handling are essential to maintain its stability. This aspect is particularly relevant to laboratories and industries focusing on high-purity chemicals and custom synthesis services.
From an SEO perspective, keywords such as "3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid uses", "CAS 385383-50-6 applications", and "synthesis of phenylacrylic acid derivatives" are frequently searched by chemists, researchers, and procurement specialists. Addressing these queries, this compound is often compared to other phenylpropanoid derivatives due to its structural similarities and shared applications in flavor and fragrance industries. Moreover, its potential as a cosmeceutical ingredient has sparked interest in the personal care sector, where natural and synthetic bioactive compounds are in high demand.
Another area of interest is the compound's role in agricultural chemistry. Preliminary studies suggest that derivatives of 3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid may exhibit plant growth-regulating properties, making them candidates for developing eco-friendly biostimulants. This aligns with the global trend toward sustainable agriculture and reduced reliance on synthetic pesticides. As the agricultural sector seeks innovative solutions to enhance crop yields and resilience, such compounds could become increasingly valuable.
In conclusion, 3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid (CAS No. 385383-50-6) is a multifaceted compound with broad applications across diverse industries. Its unique chemical properties and adaptability make it a subject of ongoing research and commercial interest. Whether in pharmaceuticals, materials science, or agriculture, this compound exemplifies the intersection of innovation and practicality, offering solutions to some of today's most pressing challenges.
385383-50-6 (3-3-Methoxy-4-(2-propynyloxy)phenylacrylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)